Cas no 1939-76-0 (2-chloro-5-cyanobenzene-1-sulfonamide)

• Product Name: 2-chloro-5-cyanobenzene-1-sulfonamide
• CAS No: 1939-76-0
• MF: C₇H₅ClN₂O₂S
• MW: 216.644798994064
• MDL: MFCD18205760
• CID: 1006001
• PubChem ID: 22641271
• Update Time: 2025-04-23

2-chloro-5-cyanobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-sulfamoylbenzonitrile
• MFCD18205760
• AKOS017557335
• 2-Chloro-5-cyano-benzenesulfonamide
• BAA93976
• 2-Chloro-5-cyanobenzenesulfonamide
• 2-chloro-5-cyanobenzene-1-sulfonamide
• SCHEMBL6559198
• GS0381
• SB79136
• EN300-109860
• CS-0373237
• 1939-76-0
• UQRASOYVDGPZKP-UHFFFAOYSA-N

• MDL： MFCD18205760
• Inchi： 1S/C7H5ClN2O2S/c8-6-2-1-5(4-9)3-7(6)13(10,11)12/h1-3H,(H2,10,11,12)
• InChI Key： UQRASOYVDGPZKP-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C#N)C=C1S(N)(=O)=O

Computed Properties

• Exact Mass: 215.9760263g/mol
• Monoisotopic Mass: 215.9760263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 92.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-chloro-5-cyanobenzene-1-sulfonamide

Professional Introduction to 4-chloro-3-sulfamoylbenzonitrile (CAS No. 1939-76-0)

4-chloro-3-sulfamoylbenzonitrile, with the chemical formula C₇H₃ClN₂O₂, is a significant intermediate in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number CAS No. 1939-76-0, has garnered attention due to its versatile applications in synthesizing various biologically active molecules. Its unique structural features, including a chloro substituent and a sulfamoyl group attached to a benzonitrile core, make it a valuable building block for drug discovery and development.

The< strong>4-chloro-3-sulfamoylbenzonitrile molecule exhibits notable reactivity that allows for further functionalization, enabling chemists to design complex scaffolds with desired pharmacological properties. In recent years, this compound has been extensively studied for its potential in developing novel therapeutic agents. Its role in the synthesis of sulfonamide derivatives, which are known for their antimicrobial and anti-inflammatory properties, has been particularly highlighted in several cutting-edge research projects.

One of the most compelling aspects of 4-chloro-3-sulfamoylbenzonitrile is its utility in constructing heterocyclic compounds. Heterocycles are essential motifs in many drugs and agrochemicals, and the presence of both chloro and sulfamoyl groups on the benzonitrile ring provides multiple sites for chemical modification. This flexibility has led to its incorporation in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. Recent studies have demonstrated its effectiveness in generating potent inhibitors of Janus kinases (JAKs), a family of enzymes implicated in various autoimmune disorders.

The pharmaceutical industry has been particularly interested in leveraging the reactivity of CAS No. 1939-76-0 to develop new antibiotics. Sulfonamide derivatives derived from this intermediate have shown promising activity against resistant bacterial strains. For instance, modifications of the< strong>4-chloro-3-sulfamoylbenzonitrile core have led to the discovery of compounds with enhanced efficacy against Gram-negative pathogens, addressing a critical unmet need in modern medicine.

In addition to its pharmaceutical applications, 4-chloro-3-sulfamoylbenzonitrile has found utility in agrochemical research. The sulfamoyl group contributes to the herbicidal properties of certain derivatives, making them effective in controlling weed growth while minimizing harm to crops. Researchers have been exploring its potential in developing next-generation herbicides that offer improved selectivity and environmental safety.

The synthesis of< strong>4-chloro-3-sulfamoylbenzonitrile typically involves multi-step reactions starting from readily available aromatic precursors. The chlorination and sulfamoylation steps are critical and require precise control to achieve high yields and purity. Advances in catalytic methods have enabled more efficient production processes, reducing waste and energy consumption without compromising quality.

The< strong>CAS No. 1939-76-0 compound’s significance extends beyond its direct applications. It serves as a model system for understanding reaction mechanisms and developing new synthetic strategies. Researchers studying electrophilic aromatic substitution reactions find it particularly useful due to its ability to undergo various transformations under different conditions.

In conclusion, 4-chloro-3-sulfamoylbenzonitrile represents a cornerstone in modern chemical synthesis, with far-reaching implications for drug discovery and agricultural innovation. Its unique structural features and reactivity make it an indispensable tool for chemists working on next-generation therapeutics and sustainable agrochemicals. As research continues to uncover new applications for this compound, its importance is likely to grow even further.